1-(3-((5-Fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-3-methylbut-2-en-1-one

• IUPAC Name: 1-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]-3-methylbut-2-en-1-one
• InChI: InChI=1S/C14H18FN3O2/c1-10(2)6-13(19)18-5-3-4-12(9-18)20-14-16-7-11(15)8-17-14/h6-8,12H,3-5,9H2,1-2H3
• InChI Key: WCTNIGATJDMXKL-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N1CCCC(C1)OC2=NC=C(C=N2)F)C
• Molecular Formula: C14H18FN3O2
• Molecular Weight: 279.31 g/mol

Description

1-(3-((5-Fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-3-methylbut-2-en-1-one, commonly known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first discovered in the 1990s by scientists at the pharmaceutical company Novartis, who were searching for new treatments for autoimmune diseases.

Scientific Research Applications

S-1 in Gastric Cancer

S-1 is a novel oral fluoropyrimidine that has shown promise in treating gastric cancer due to its ability to maintain high 5-FU concentrations in blood for extended periods. This drug has demonstrated tolerability and safety in patients with gastric cancer and is being evaluated for its survival benefits in advanced stages of the disease. S-1's potential in adjuvant chemotherapy and its combination with other chemotherapeutic agents are areas of ongoing research, indicating its broad application in gastric cancer treatment (Maehara, 2003).

Pharmacogenetics of Dihydropyrimidine Dehydrogenase

The toxicity of fluoropyrimidines, a cornerstone in colorectal cancer treatment, is significantly associated with the activity of dihydropyrimidine dehydrogenase (DPD). Research has identified genetic polymorphisms that affect DPD activity and, consequently, fluoropyrimidine metabolism, highlighting the importance of pharmacogenetic testing to personalize treatment and avoid severe adverse reactions (Falvella et al., 2015).

Efficacy and Safety of S-1 in Colorectal Cancer

S-1's efficacy in colorectal cancer, both as a standalone treatment and in combination with other drugs, has been a subject of clinical research. The findings suggest that S-1, with its unique composition and pharmacokinetic profile, offers a viable alternative to traditional chemotherapy, potentially improving patient outcomes with fewer side effects (Miyamoto et al., 2014).

Oral Fluoropyrimidines: Toxicities and Clinical Applications

The development of oral fluoropyrimidines marks a significant advance in chemotherapy, offering patients convenience and a potentially improved safety profile compared to intravenous formulations. However, their use requires careful consideration of dosing, administration schedules, and patient-specific factors to optimize treatment outcomes while minimizing adverse effects (Macdonald, 1999).